5-Chloro-6-[3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 5-chloro-6-[3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H15ClN4S/c17-14-5-11(6-18)7-19-16(14)21-9-13(10-21)20-3-1-15-12(8-20)2-4-22-15/h2,4-5,7,13H,1,3,8-10H2
• InChI Key: XMSJUBGHNCJMMH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C3CN(C3)C4=C(C=C(C=N4)C#N)Cl
• Molecular Formula: C16H15ClN4S
• Molecular Weight: 330.8 g/mol

Description

The compound “5-Chloro-6-[3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]pyridine-3-carbonitrile” is a complex organic molecule. It contains a thieno[3,2-c]pyridine core, which is a bicyclic system with a five-membered thiophene ring fused with a six-membered pyridine ring. This core is substituted with various groups including a chloro group, an azetidinyl group, and a nitrile group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The thieno[3,2-c]pyridine core forms a bicyclic system, and the azetidinyl group adds another ring to the structure.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

• Thieno[2,3-b]pyridines and related derivatives have been synthesized through various methods, indicating the versatility of thieno[2,3-b]pyridine scaffolds in creating complex molecules. For example, Abdelriheem et al. (2015) synthesized thieno[2,3-b]pyridines incorporating 5-bromobenzofuran-2-yl moieties, elucidating their structures through elemental analysis and spectral data (Abdelriheem, Ahmad, & Abdelhamid, 2015). Similar synthetic approaches could potentially apply to the compound , highlighting its relevance in synthetic chemistry.

Antimicrobial Activities

• Some thieno[2,3-b]pyridine derivatives have demonstrated antimicrobial activities. Abdel-rahman et al. (2002) reported the synthesis and antimicrobial activity of new pyridothienopyrimidines and pyridothienotriazines, suggesting the potential of thieno[2,3-b]pyridine derivatives in developing new antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Applications in Kinase Inhibition

• Thieno[2,3-b]pyridine derivatives have also been explored as intermediates in the synthesis of kinase inhibitors. Tumey et al. (2008) reported a scalable preparation of 4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carbonitriles, highlighting their potential as key intermediates in the synthesis of various kinase inhibitors (Tumey, Bhagirath, Wu, & Boschelli, 2008). This suggests that the compound may also find applications in the development of therapeutic agents targeting kinases.

Structural and Optical Analysis

• Studies on pyridine derivatives, similar to the compound of interest, have included detailed structural and optical analysis. Zedan, El-Taweel, and El-Menyawy (2020) explored the structural, optical, and diode characteristics of two pyridine derivatives, providing insights into their polycrystalline nature and potential applications in electronic devices (Zedan, El-Taweel, & El-Menyawy, 2020).